Cas no 1172773-23-7 (1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride)

• Product Name: 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride
• CAS No: 1172773-23-7
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• MDL: MFCD09054661
• CID: 3155384
• PubChem ID: 17451171
• Update Time: 2025-05-20

1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclopentanamine hydrochloride
• Z235344801
• 830-800-2
• EN300-27262
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine hydrochloride
• G56990
• CS-0244159
• 1172773-23-7
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-aminehydrochloride
• AKOS026742991
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine;hydrochloride
• 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride

• MDL： MFCD09054661
• Inchi： 1S/C8H13N3O.ClH/c1-6-10-7(11-12-6)8(9)4-2-3-5-8;/h2-5,9H2,1H3;1H
• InChI Key： WRXDJWCKAWQDBL-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NC(C2(CCCC2)N)=N1

Computed Properties

• Exact Mass: 203.0825398Da
• Monoisotopic Mass: 203.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride

Introduction to 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride (CAS No. 1172773-23-7)

1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride, identified by its CAS number 1172773-23-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural properties and potential biological activities. The presence of a 5-methyl-1,2,4-oxadiazole moiety combined with a cyclopentanamine backbone suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including drug formulation and bioavailability studies. The structural motif of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing next-generation therapeutics.

In the context of contemporary research, the 5-methyl-1,2,4-oxadiazole scaffold is recognized for its versatility in drug design. This moiety is often incorporated into molecules due to its ability to engage with enzymes and receptors through hydrogen bonding and hydrophobic interactions. The cyclopentanamine component further contributes to the compound's pharmacophoric features, providing a rigid yet flexible framework that can be optimized for target specificity. Such structural elements are particularly valuable in designing small-molecule inhibitors or agonists with high affinity and selectivity.

Current studies have demonstrated that derivatives of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride exhibit promising activities in preclinical models. For instance, modifications at the 5-methyl position or the cyclopentanamine nitrogen have shown enhanced binding affinity to certain therapeutic targets. These findings align with the broader trend in drug discovery where structural optimization plays a pivotal role in improving pharmacological profiles. The compound's potential as a lead molecule or intermediate in synthetic chemistry is further underscored by its unique reactivity and stability under various conditions.

The synthesis of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the oxadiazole ring, introduction of the cyclopentanamine side chain, and subsequent salt formation with hydrochloric acid. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for scaling up production while maintaining cost-effectiveness and environmental responsibility.

From a biological perspective, the hydrochloride form of this compound ensures better bioavailability upon administration, which is a crucial factor in drug development. The interaction between the 5-methyl group and biological targets remains an area of active investigation. Researchers are exploring how subtle changes in this region can modulate activity without compromising selectivity. Such studies not only enhance our understanding of molecular recognition but also provide insights into designing drugs with minimal side effects.

The applications of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine Hydrochloride extend beyond traditional pharmaceuticals. Its structural features make it a valuable intermediate in synthesizing complex molecules used in agrochemicals or materials science. Additionally, the compound's stability under various pH conditions makes it suitable for formulation into diverse drug delivery systems. This adaptability underscores its versatility as a building block in synthetic chemistry.

In conclusion, 1-(5-Methyl-1,2,4-o<0x00AD>xdiazol<0x00AD>-3yl)cyclopentan<0x00AD>-1-am<0x00AD>ine Hydrochloride (CAS No. 1172773<0x00AD>-23<0x00AD>-7) represents a promising candidate for further research and development. Its unique structural composition and demonstrated biological activities position it as a key player in modern drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain at the forefront of pharmaceutical innovation.